Cas no 135065-76-8 (tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate
• CAS No: 135065-76-8
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD04038649
• CID: 64342
• PubChem ID: 1512577
• Update Time: 2025-10-31

tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-N-Boc-2-Hydroxymethylmorpholine
• (S)-2-Hydroxymethylmorpholine-4-carboxylic acid tert-butyl ester
• (s)-4-Boc-2-hydroxymethyl-morpholine
• (S)-tert-Butyl 2-(hydroxymethyl)morpholine-4-carboxylate
• N-BOC-(S)-3-MORPHOLINE-METHANOL
• tert-Butyl (2S)-2-(hydroxymethyl)-morpholine-4-carboxylate
• (2S)-2-hydroxymethyl-morpholine-4-carboxylic acid tert-butyl ester
• (S)-(+)-2-(hydroxymethyl)morpholin
• (S)-4-t-butoxycarbonyl-2-(hydroxymethyl)morpholine
• 1,1-dimethylethyl (2S)-2-(hydroxymethyl)-4-morpholinecarboxylate
• 4-Morpholinecarboxylicacid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (S)-
• (2S)-2-(Hydroxymethyl)morpholine-4-carboxylicacid tert-butyl ester
• tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate
• (S)-2-Hydroxymethyl-morpholine-4-carboxylic acid tert-butyl ester
• PubChem18049
• PubChem18048
• KSC496M5T
• AMOT0064
• Jsp002132
• CT
• EN300-212312
• (S)-n-boc-2-hydroxymethyl morpholine
• MFCD09260606
• (S)-N-Boc-2-(hydroxymethyl)morpholine
• (S)-tert-butyl 2-hydroxymethylmorpholine-4-carboxylate
• (R)-2-Hydroxymethylmorpholine-4-carboxylic acid tert-butyl ester
• CS-W003598
• (5)-tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate
• SCHEMBL304803
• tert-butyl (S)-2-hydroxymethylmorpholine-4-carboxylate
• (S)-ter-butyl 2-(hydroxymethyl)morpholine-4-carboxylate
• A2885
• tert-butyl 2-(hydroxymethyl)-4-morpholinecarboxylate
• DTXSID80363726
• AU-004/43508955
• (S)-4-N-Boc-2-(hydroxymethyl)morpholine
• 135065-76-8
• (2S)-2-(Hydroxymethyl)morpholine, N-Boc protected
• (S)-2-hydroxymethyl-morpholine-4-carboxylic acid, tert-butyl ester
• FJYBLMJHXRWDAQ-QMMMGPOBSA-N
• (s)-tert-butyl 2-(hydroxymethyl)-morpholine-4-carboxylate
• AC-1427
• AKOS015915334
• SS-4340
• AM20080253
• (S)-N-Boc-morpholine-2-methanol
• (S)-tert-butyl2-(hydroxymethyl)morpholine-4-carboxylate
• (S)-2-Hydroxymethylmorpholine-4-carboxylic acidtert-butyl ester
• BBL102146
• DB-027216
• STL555945

• MDL： MFCD04038649
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(13)11-4-5-14-8(6-11)7-12/h8,12H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： FJYBLMJHXRWDAQ-QMMMGPOBSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C[C@H]1CO

Computed Properties

• Exact Mass: 217.13100
• Monoisotopic Mass: 217.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 0.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.118
• Melting Point: 60-62 ºC
• Boiling Point: 321 ºC
• Flash Point: 148 ºC
• Refractive Index: 1.474
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 59.00000
• LogP: 0.55250
• Sensitiveness: Light Sensitive

tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate

Introduction to Tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate (CAS No. 135065-76-8)

Tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate, identified by its CAS number 135065-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate make it a promising candidate for further exploration in drug discovery and therapeutic interventions.

The morpholine moiety in this compound plays a crucial role in its pharmacological properties. Morpholine derivatives are often characterized by their ability to interact with biological targets, such as enzymes and receptors, thereby modulating various physiological processes. The presence of a hydroxymethyl group and a tert-butyl ester moiety further enhances the compound's potential for biological activity. These structural elements contribute to its stability and solubility, making it suitable for various pharmaceutical formulations.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The (2S) configuration of the morpholine ring in tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate is particularly noteworthy, as enantiomeric purity is often critical for the efficacy and safety of drugs. The stereochemical specificity of this compound may influence its interactions with biological targets, potentially leading to improved therapeutic outcomes.

Current research in the field of medicinal chemistry has highlighted the importance of morpholine derivatives in the design of novel drugs. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The structural versatility of morpholine derivatives allows for the synthesis of analogs with tailored pharmacological profiles, making them valuable tools in drug development.

The tert-butyl ester group in tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate also contributes to its chemical properties. Ester groups are commonly found in pharmaceuticals due to their ability to enhance bioavailability and metabolic stability. The tert-butyl substitution provides additional steric hindrance, which can influence the compound's binding affinity to biological targets. This feature makes it an attractive scaffold for rational drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex morpholine derivatives like tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate. Modern synthetic methods, such as asymmetric catalysis and chiral resolution techniques, have allowed researchers to achieve high enantiomeric purity, which is essential for pharmaceutical applications. These techniques have significantly improved the accessibility of chiral morpholine derivatives, facilitating further exploration of their potential therapeutic uses.

The pharmacokinetic properties of tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

In conclusion, tert-butyl (2S)-2-(hydroxymethyl)morpholine-4-carboxylate represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for drug discovery and therapeutic applications. Ongoing research continues to uncover new insights into its pharmacological properties, paving the way for innovative treatments in various medical fields.